Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21339326 (R,S)-Norcotinine N-Oxide 101708-63-8 C9H10N2O2
VC21339501 Sulfociprofloxacin 105093-21-8 C17H18FN3O6S
VC21339571 Faropenem 106560-14-9 C12H15NO5S
VC21339384 Dehydro Isradipine 116169-18-7 C19H19N3O5
VC21339532 2-{[(1H-Benzimidazol-2-yl)sulfanyl]methyl}-3-methylpyridin-4(1H)-one 131926-97-1 C14H13N3OS
VC21339513 Trimethobenzamide 138-56-7 C21H28N2O5
VC21339562 (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[3-[(2S)-1-methyl-5-oxopyrrolidin-2-yl]pyridin-1-ium-1-yl]oxane-2-carboxylate 139427-57-9 C16H20N2O7
VC21339350 Estra-1,3,5,7,9-pentaene-3,17beta-diol 1423-97-8 C18H20O2
VC21339891 Cerivastatin sodium 143201-11-0 C26H34FNNaO5
VC21339863 1-(3-Chlorophenyl)-2-hydroxypropan-1-one 152943-33-4 C9H9ClO2
VC21339458 (4-Chlorophenyl)[4-(1-methylethoxy)phenyl]methanone 154356-96-4 C16H15ClO2
VC21339424 Ethyl 2-(2,4,5-trimethoxybenzamido)thiazole-4-carboxylate 185105-98-0 C16H18N2O6S
VC21339357 Fipronil Desulfinyl 205650-65-3 C12H4Cl2F6N4
VC21339554 (S)-1-(2-Amino-5-chlorophenyl)-1-(trifluoromethyl)-3-cyclopropyl-2-propyn-1-OL 209414-27-7 C13H11ClF3NO
VC21339451 1,4-Bis[(4-chlorophenyl)phenylmethyl]piperazine dihydrochloride 346451-15-8 C30H28Cl2N2.
VC21339237 2-((4-Chlorophenyl)acetyl)benzoic acid 53242-76-5 C15H11ClO3
VC21339647 3-bromo-2-methylpropanoic acid 56970-78-6 C4H7BrO2
VC21339771 Benzenesulfonic acid, 3-nitro-, 1-methylethyl ester 64704-12-7 C9H11NO5S
VC21339898 3-Ethylbenzophenone 66067-43-4 C15H14O
VC21339526 Alphagan 70359-46-5 C15H16BrN5O6
VC21339422 N-Benzylcarvedilol 72955-94-3 C31H32N2O4
VC21339542 11beta-Hydroxyetiocholanolone 739-26-4 C19H30O3
VC21339242 m-Chloramphenicol 7411-65-6 C11H12Cl2N2O5
VC21339392 N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide 76820-34-3 C14H19N3O8
VC21339655 (2-butyl-4-chloro-1H-imidazol-5-yl)methanol 79047-41-9 C8H13ClN2O